N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide

• Molecular Formula: C19H21ClN2O4
• Molecular Weight: 376.8 g/mol
• IUPAC Name: N-(3-chloro-2-morpholin-4-ylphenyl)-3,4-dimethoxybenzamide
• InChI: InChI=1S/C19H21ClN2O4/c1-24-16-7-6-13(12-17(16)25-2)19(23)21-15-5-3-4-14(20)18(15)22-8-10-26-11-9-22/h3-7,12H,8-11H2,1-2H3,(H,21,23)
• InChI Key: NRDGVQHUAZUWHB-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC2=C(C(=CC=C2)Cl)N3CCOCC3)OC

Description

N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide, also known as ABT-737, is a small molecule inhibitor that targets B-cell lymphoma 2 (Bcl-2) family proteins. Bcl-2 family proteins play an important role in regulating apoptosis, or programmed cell death. ABT-737 has been shown to induce apoptosis in cancer cells and is being studied for its potential use in cancer therapy.

Mechanism of Action

N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide binds to the hydrophobic groove of Bcl-2 family proteins, including Bcl-2, Bcl-xL, and Bcl-w. These proteins normally prevent apoptosis by binding to pro-apoptotic proteins such as Bax and Bak. By binding to the hydrophobic groove, this compound displaces the pro-apoptotic proteins, allowing them to form pores in the mitochondrial membrane and release cytochrome c, which triggers the apoptosis process.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells both in vitro and in vivo. It has also been shown to have minimal effects on normal cells, suggesting that it may have a favorable toxicity profile. This compound has been shown to be effective in combination with other cancer therapies, such as chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide in lab experiments is that it is a small molecule inhibitor, which makes it easier to deliver to cells and tissues. However, one limitation is that it only targets a specific subset of Bcl-2 family proteins, which may limit its effectiveness in certain cancer types.

Future Directions

There are several potential future directions for N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide research. One direction is to develop more potent and selective inhibitors of Bcl-2 family proteins. Another direction is to study the use of this compound in combination with other cancer therapies, such as immunotherapy. Additionally, there is ongoing research into the use of this compound in other disease areas, such as neurodegenerative disorders.

Synthesis Methods

N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide can be synthesized using a multi-step process. The first step involves the synthesis of 3,4-dimethoxybenzaldehyde, which is then reacted with 3-chloro-2-nitroaniline to form the intermediate product. The intermediate product is then reduced to the amine using hydrogen gas and a palladium catalyst. The amine is then reacted with 4-morpholinecarboxylic acid to form the final product, this compound.

Scientific Research Applications

N-[3-chloro-2-(4-morpholinyl)phenyl]-3,4-dimethoxybenzamide has been extensively studied for its potential use in cancer therapy. It has been shown to induce apoptosis in cancer cells by binding to Bcl-2 family proteins, which prevents them from blocking the apoptosis process. This compound has been tested in preclinical studies on a variety of cancer types, including leukemia, lymphoma, and solid tumors.